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Compound of Interest

Compound Name: 3-Methoxybut-1-ene

Cat. No.: B3048541

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability and synthesis
of 3-methoxybut-1-ene (CAS No. 17351-24-5). This document is intended for researchers,
scientists, and professionals in the field of drug development who require this chemical
intermediate for their work.

Commercial Suppliers and Availability

Our investigation indicates that 3-methoxybut-1-ene is not a readily available, off-the-shelf
chemical from major international suppliers. However, it is listed by several companies,
primarily based in China, that likely offer it on a custom synthesis or made-to-order basis.
Researchers interested in acquiring this compound should contact these potential suppliers
directly to inquire about availability, lead times, purity, and pricing.

Below is a summary of potential commercial suppliers for 3-methoxybut-1-ene.
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Company Location Contact Information/Notes

) ) Lists 3-methoxybut-1-ene in
Yantai Sheng Kai Lun ) ) )
) ) China their product catalog. Direct
Biological Products Co., Ltd. o
inquiry is recommended.

_ Lists the CAS number for 3-
Guangzhou Heyi )
methoxybut-1-ene, suggesting

Pharmaceutical Technology China ) )
potential for custom synthesis.
Co., Ltd. ) S
Direct inquiry is necessary.
States they offer "qualified
] products" for 3-Methoxybut-1-
Benchchem United States

ene and advises to "inquire us

for more detail".[1]

Synthesis of 3-Methoxybut-1-ene

The primary synthetic route to 3-methoxybut-1-ene is the catalytic hydroalkoxylation of 1,3-
butadiene with methanol. This method offers an efficient pathway to the desired product.

Experimental Protocol: Catalytic Hydroalkoxylation of
1,3-Butadiene with Methanol

While a specific, detailed experimental protocol for the synthesis of 3-methoxybut-1-ene was
not found in readily available literature during the search, a general procedure based on similar
reactions is outlined below. This protocol should be adapted and optimized by qualified
personnel.

Materials:

1,3-Butadiene

Methanol (anhydrous)

Rhodium-based catalyst (e.g., RhCls on a solid support like SiO2)

Anhydrous, inert solvent (e.g., meta-xylene)
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e High-pressure reactor
Procedure:

o Reactor Setup: A high-pressure reactor is charged with the rhodium-based catalyst and the
anhydrous solvent under an inert atmosphere (e.g., argon or nitrogen).

o Addition of Reactants: Anhydrous methanol is added to the reactor. Subsequently, a
measured amount of 1,3-butadiene is carefully introduced into the sealed reactor.

e Reaction Conditions: The reactor is heated to the desired temperature (e.g., 100°C) and
pressurized (e.g., 5 atm). The reaction mixture is stirred vigorously for a set period (e.g., 1
hour).

o Work-up: After the reaction is complete, the reactor is cooled to room temperature, and the
pressure is carefully released. The reaction mixture is filtered to remove the catalyst.

 Purification: The resulting solution is subjected to distillation to separate the product, 3-
methoxybut-1-ene, from the solvent and any unreacted starting materials. The purity of the
collected fractions should be assessed by appropriate analytical methods (e.g., GC-MS,
NMR).

Visualizations
Synthesis Pathway of 3-Methoxybut-1-ene

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b3048541#commercial-suppliers-and-availability-of-3-
methoxybut-1-ene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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